Cas no 2098061-30-2 (1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine)

1-(3-(1-Ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine is a heterocyclic compound featuring a pyrazole-oxadiazole hybrid scaffold, which is of significant interest in medicinal chemistry and drug discovery. The structure combines a 1,2,4-oxadiazole ring with a 1-ethylpyrazole moiety, linked to a methylamine group, offering potential for diverse pharmacological interactions. Its rigid, nitrogen-rich framework enhances binding affinity and metabolic stability, making it a promising candidate for targeting enzymes or receptors in therapeutic applications. The compound's synthetic versatility allows for further functionalization, enabling structure-activity relationship studies. Its well-defined molecular architecture supports precise modulation of physicochemical properties, such as solubility and lipophilicity, for optimized bioavailability. This scaffold is particularly valuable in the development of novel bioactive molecules.
1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine structure
2098061-30-2 structure
Product Name:1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
CAS No:2098061-30-2
MF:C9H13N5O
MW:207.232420682907
CID:5727990
PubChem ID:121199999
Update Time:2025-08-01

1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

    • F1907-2202
    • 1-[3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]-N-methylmethanamine
    • 2098061-30-2
    • 1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
    • AKOS026707577
    • 1,2,4-Oxadiazole-5-methanamine, 3-(1-ethyl-1H-pyrazol-4-yl)-N-methyl-
    • Inchi: 1S/C9H13N5O/c1-3-14-6-7(4-11-14)9-12-8(5-10-2)15-13-9/h4,6,10H,3,5H2,1-2H3
    • InChI Key: ZLGWHNFHOWGQKV-UHFFFAOYSA-N
    • SMILES: O1C(CNC)=NC(C2C=NN(C=2)CC)=N1

Computed Properties

  • Exact Mass: 207.11201006g/mol
  • Monoisotopic Mass: 207.11201006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 68.8Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 365.6±52.0 °C(Predicted)
  • pka: 6.65±0.10(Predicted)

1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E123296-100mg
1-(3-(1-Ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
2098061-30-2
100mg
$ 160.00 2022-06-05
TRC
E123296-500mg
1-(3-(1-Ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
2098061-30-2
500mg
$ 635.00 2022-06-05
TRC
E123296-1g
1-(3-(1-Ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
2098061-30-2
1g
$ 955.00 2022-06-05
Life Chemicals
F1907-2202-0.25g
1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
2098061-30-2 95%+
0.25g
$607.0 2023-09-07
Life Chemicals
F1907-2202-0.5g
1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
2098061-30-2 95%+
0.5g
$639.0 2023-09-07
Life Chemicals
F1907-2202-1g
1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
2098061-30-2 95%+
1g
$673.0 2023-09-07
Life Chemicals
F1907-2202-2.5g
1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
2098061-30-2 95%+
2.5g
$1346.0 2023-09-07
Life Chemicals
F1907-2202-5g
1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
2098061-30-2 95%+
5g
$2019.0 2023-09-07
Life Chemicals
F1907-2202-10g
1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
2098061-30-2 95%+
10g
$2827.0 2023-09-07

1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine Related Literature

Additional information on 1-(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)-N-methylmethanamine

1-(3-(1-Ethyl-1H-Pyrazol-4-yl)-1,2,4-Oxadiazol-5-yl)-N-Methylmethanamine: A Comprehensive Overview

The compound 1-(3-(1-Ethyl-1H-Pyrazol-4-yl)-1,2,4-Oxadiazol-5-yl)-N-Methylmethanamine, identified by the CAS number 2098061-30-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are known for their versatile properties and wide-ranging uses in drug design and material science. The structure of this molecule incorporates a pyrazole ring fused with an oxadiazole ring system, further substituted with an ethyl group and a methylamino group. These structural features contribute to its unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like 1-(3-(1-Ethyl-1H-Pyrazol-4-yl)-1,2,4-Oxadiazol-5-yl)-N-Methylmethanamine in the development of novel therapeutic agents. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in π-interactions, making it a valuable component in drug design. Similarly, the oxadiazole ring system adds further complexity to the molecule by introducing additional nitrogen atoms and enhancing its electronic properties. The combination of these rings with the ethyl and methylamino substituents creates a molecule with unique electronic and steric properties that can be exploited in various chemical reactions.

The synthesis of 1-(3-(1-Ethyl-1H-Pyrazol-4-yl)-1,2,4-Oxadiazol-5-yl)-N-Methylmethanamine involves a series of carefully designed organic reactions. The starting materials typically include simple alcohols or amines that undergo condensation reactions to form the pyrazole ring. Subsequent steps involve cyclization reactions to form the oxadiazole ring system and further functionalization to introduce the ethyl and methylamino groups. These reactions are optimized to ensure high yields and purity of the final product. The synthesis process is highly sensitive to reaction conditions, such as temperature and pH, which must be carefully controlled to achieve the desired product.

The biological activity of 1-(3-(1-Ethyl-1H-Pyrazol-4-yl)-1,2,4-Oxadiazol-5-Yl)-N-Methylmethanamine has been extensively studied in recent years. Researchers have found that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new drugs targeting inflammatory diseases. Additionally, studies have shown that this compound can inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the potential of this compound in the field of medicinal chemistry.

In terms of applications, 2098061–30–2 has shown promise in various fields beyond pharmaceuticals. For instance, its ability to act as a catalyst in certain organic reactions has been explored in green chemistry research. Furthermore, its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. The versatility of this compound is further enhanced by its ability to undergo various post-synthetic modifications, allowing for tailor-made applications across different industries.

The study of 1-(3-(1-Ethyl–Pyrazol–Yl)–Oxadiazol–Yl)–Methanamine continues to be an active area of research due to its multifaceted properties and potential applications. Scientists are currently exploring its use as a building block for more complex molecules with enhanced functionality. Additionally, efforts are being made to improve the efficiency of its synthesis process while reducing environmental impact. As research progresses, it is anticipated that this compound will find even more diverse applications across various scientific disciplines.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd